1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile
Overview
Description
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile is a heterocyclic compound . It belongs to the group of pyrazolo[3,4-b]pyridines, which are known to present two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including this compound, has been extensively studied . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of this compound is part of the family of pyrazolopyridines formed by five congeners (the [3,4-b], [3,4-c], [4,3-c], [4,3-b], and [1,5-a]), which are the possible fusions of a pyrazole and a pyridine ring .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse and depend on the substituents present at positions N1, C3, C4, C5, and C6 . The synthetic methods used for their synthesis start from both a preformed pyrazole or pyridine .Scientific Research Applications
Scalable Synthesis and Chemical Process Development
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile derivatives have been researched for scalable synthesis methods, focusing on safety and efficiency. A study developed a safe, scalable route for a kinase inhibitor (BMS-986236), a derivative of this compound, addressing safety hazards and eliminating the need for column chromatography purification. This process also overcame trace metal contamination issues observed in earlier synthesis methods (Arunachalam et al., 2019).
Applications in Electronics and Materials Science
Research on pyrazolo[3,4-b]pyridine derivatives has shown their potential in electronic and materials science. For instance, derivatives L1 and L2 were analyzed for their thermal stability and polycrystalline structure, demonstrating potential for use in thin-film technology and photovoltaic properties (El-Menyawy et al., 2019).
Corrosion Inhibition
Several pyrazolopyridine derivatives have been synthesized and studied for their effectiveness as corrosion inhibitors for metals like mild steel in acidic environments. These derivatives, including this compound, have shown potential as mixed-type corrosion inhibitors, beneficial in industrial applications (Dandia et al., 2013).
Spectroscopic Analysis and Structural Characterization
Spectroscopic techniques like FT-IR and FT-Raman have been employed to study the structure and vibrational spectra of this compound derivatives. These studies provide insights into the tautomeric forms and molecular interactions, enhancing the understanding of their chemical properties (Bahgat et al., 2009).
Biomedical Research
These compounds have been extensively studied for their biomedical applications, particularly as kinase inhibitors, demonstrating potential in drug discovery and development. Research has focused on synthesizing various derivatives and evaluating their biological activity, including antitumor properties (Abdel‐Latif et al., 2016).
Optical and Electrical Properties
The optical and electrical properties of pyrazolo[3,4-b]pyridine derivatives have been explored, highlighting their potential in the fabrication of electronic devices. Studies have analyzed their optical energy gaps, structural properties, and performance in devices like photosensors (Zedan et al., 2020).
Fluorescence Studies and Protein Interactions
The interactions of these compounds with proteins like lysozyme have been investigated using fluorescence quenching studies. This research provides insights into the molecular interactions and potential applications in biochemical analysis (Wu et al., 2007).
Corrosion Inhibition in Copper
Aryl pyrazolo pyridine derivatives, including this compound, have been studied for their corrosion inhibition effects on copper, particularly in acidic environments. This research is significant for industrial applications where copper corrosion is a concern (Sudheer & Quraishi, 2015).
Supramolecular Aggregation Studies
These compounds have been the focus of research in supramolecular chemistry, exploring their ability to form various aggregated structures, which is crucial for developing new materials with specific properties (Low et al., 2007).
Future Directions
Mechanism of Action
Target of Action
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile is a heterocyclic compound Pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been extensively studied and are known to interact with various biological targets .
Mode of Action
It is known that the pyrazolo[3,4-b]pyridine scaffold is a key structural component in many biologically active compounds . The interaction of these compounds with their targets often involves the formation of hydrogen bonds and hydrophobic interactions .
Biochemical Pathways
Compounds with the pyrazolo[3,4-b]pyridine scaffold have been found to be involved in a variety of biological processes .
Result of Action
Compounds with the pyrazolo[3,4-b]pyridine scaffold have been found to exhibit a wide range of biological activities .
Biochemical Analysis
Biochemical Properties
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to inhibit certain kinases, which are enzymes that play a pivotal role in cell signaling pathways . The compound’s interaction with these kinases can lead to the modulation of various cellular processes, including cell growth and differentiation .
Cellular Effects
The effects of this compound on different cell types and cellular processes are profound. It has been observed to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism . For example, the compound can inhibit the proliferation of cancer cells by interfering with specific signaling pathways that are essential for cell division . Additionally, it can modulate the expression of genes involved in apoptosis, thereby promoting programmed cell death in malignant cells .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation . For instance, the compound can inhibit the activity of certain kinases by binding to their active sites, thereby preventing the phosphorylation of target proteins . This inhibition can result in the disruption of critical signaling pathways, ultimately affecting cellular functions such as proliferation and survival .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings have been extensively studied. The compound’s stability and degradation over time are crucial factors that influence its long-term effects on cellular function . In vitro studies have shown that the compound remains stable under physiological conditions, maintaining its biological activity over extended periods . In vivo studies have indicated that the compound may undergo metabolic degradation, leading to the formation of inactive metabolites .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exert therapeutic effects without causing significant toxicity . At higher doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity . These adverse effects highlight the importance of determining the optimal dosage for therapeutic applications to minimize toxicity while maximizing efficacy .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its biotransformation into active or inactive metabolites . The compound’s metabolism can affect its pharmacokinetics and pharmacodynamics, influencing its therapeutic efficacy and safety profile . For instance, the compound can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that may have different biological activities .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical determinants of its biological activity . The compound can be transported across cell membranes by specific transporters, influencing its intracellular concentration and localization . Additionally, binding proteins can facilitate the compound’s distribution within tissues, affecting its accumulation and therapeutic effects .
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function . The compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with nuclear proteins and influence gene expression . This subcellular targeting can enhance the compound’s therapeutic efficacy by ensuring its interaction with relevant biomolecules .
Properties
IUPAC Name |
1-methylpyrazolo[3,4-b]pyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4/c1-12-8-6(3-2-4-10-8)7(5-9)11-12/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCDPQXVFZVSJJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)C(=N1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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